Cas no 1207008-13-6 (N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1207008-13-6
• MF: C₁₃H₁₀N₄OS
• MW: 270.309700489044
• CID: 6532727
• Update Time: 2025-06-13

N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• N-(pyridin-2-ylmethyl)-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C13H10N4OS/c18-13(15-8-10-3-1-2-6-14-10)9-4-5-11-12(7-9)17-19-16-11/h1-7H,8H2,(H,15,18)
• InChI Key： ABXBGSPFPFRNME-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCC3=NC=CC=C3)=O)=CC2=NS1

Computed Properties

• Exact Mass: 270.058
• Monoisotopic Mass: 270.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Overview of N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1207008-13-6)

The compound N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1207008-13-6) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry, materials science, and agrochemical research. This benzothiadiazole derivative is characterized by the presence of a pyridine ring and a carboxamide functional group, which contribute to its diverse reactivity and biological activity. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel pharmaceutical intermediates and functional materials.

One of the key reasons for the growing interest in N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide is its potential as a building block in drug discovery. The benzothiadiazole core is known for its electron-withdrawing properties, which can enhance the stability and efficacy of drug candidates. Additionally, the pyridine moiety is a common pharmacophore found in many FDA-approved drugs, making this compound a valuable scaffold for designing new therapeutic agents. Recent studies have explored its use in targeting kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and personalized healthcare.

In the realm of materials science, CAS No. 1207008-13-6 has shown promise due to its photophysical properties. The benzothiadiazole group is often incorporated into organic semiconductors and fluorescent probes, which are critical for advancements in optoelectronic devices and bioimaging. With the rise of renewable energy technologies, researchers are investigating this compound's role in solar cell materials and light-emitting diodes (LEDs), addressing the global demand for sustainable energy solutions.

Another area of interest is the compound's potential application in agrochemical research. The combination of the pyridine and benzothiadiazole moieties may contribute to the development of novel pesticides or herbicides with improved efficacy and environmental safety. This aligns with the increasing focus on green chemistry and the reduction of harmful chemical residues in agriculture, a topic frequently searched by environmental scientists and policymakers.

From a synthetic chemistry perspective, N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide offers versatility in organic synthesis. Its reactive sites allow for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid exploration of chemical space is essential for identifying lead compounds.

In conclusion, CAS No. 1207008-13-6 represents a multifaceted compound with broad applicability across scientific disciplines. Its unique structural attributes, combined with the growing demand for innovative solutions in healthcare, energy, and agriculture, position it as a compound of significant interest. As research continues to uncover its full potential, N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.